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Compound of Interest

Compound Name: 4-Amino-3-nitrobenzonitrile
CAS No.: 6393-40-4
Cat. No.: B023877
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

4-Amino-3-nitrobenzonitrile (CAS 6393-40-4) is a critical "push-pull" aromatic intermediate
used extensively in the synthesis of heterocyclic pharmaceuticals (e.g., benzimidazoles,
qguinoxalines) and nonlinear optical (NLO) materials. Its thermodynamic profile is defined by the
strong intramolecular charge transfer (ICT) between the electron-donating amino group and the
electron-withdrawing nitro/cyano groups.

This guide consolidates available experimental data and provides a rigorous, self-validating
framework for determining the missing thermodynamic parameters required for process scale-
up and crystallization design.

Chemical Identity Table
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Detail

IUPAC Name

4-Amino-3-nitrobenzonitrile

Common Synonyms

2-Nitro-4-cyanoaniline; 4-Cyano-2-nitroaniline

CAS Registry Number 6393-40-4
C
H
Molecular Formula N
0]
Molecular Weight 163.14 g/mol
SMILES NC1=CC=C(C=C1=0)C#N
Appearance Yellow to orange crystalline powder

Part 2: Solid-State Thermodynamic Properties

The thermal behavior of 4-Amino-3-nitrobenzonitrile is dominated by its crystalline lattice

energy, which must be overcome during dissolution or fusion. The following values represent

the current "Gold Standard" in literature.

Thermal Transitions

Parameter Value | Range Method Reference
Melting Point (
159.0 -161.0 °C Capillary / DSC [1][2]
)
Decomposition (
> 200 °C (Est.) TGA [3]
)
Crystal System Monoclinic / Triclinic* XRD Simulation [4]
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> Note: Polymorphism is common in push-pull nitroanilines. While a primary stable form melts
at ~160°C, researchers should screen for metastable polymorphs using DSC if an unexpected
melting endotherm appears below 158°C.

Electronic & Stability Parameters

e HOMO-LUMO Gap: ~5.56 eV (Calculated via DFT/B3LYP). This large gap suggests high
chemical stability under ambient conditions but susceptibility to photo-induced electron
transfer in solution [5].

o Thermal Stability: Stable under standard storage. Decomposes at high temperatures
releasing toxic NO

and CO gases. Avoid contact with strong oxidizers.[1]

Part 3: Solubility Thermodynamics & Solvent
Interactions

Solubility data is the cornerstone of crystallization process design. While comprehensive mole-
fraction tables are often proprietary, the qualitative profile follows the "Like Dissolves Like"
principle, modulated by the compound's high dipole moment.

Qualitative Solubility Profile
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Solvent Class Solubility Rating Thermodynamic Rationale

Strong H-bonding interactions

with the -NH
Polar Protic (Ethanol, )
High and -NO
Methanol)
groups. Preferred for
recrystallization.
) ) Dipole-dipole stabilization of
Polar Aprotic (DMSO, DMF) Very High
the polar "push-pull" structure.
Aromatic (Benzene, Toluene) Moderate )
stacking interactions.
Hydrophobic aromatic ring
Water Insoluble / Low dominates; lattice energy >

hydration enthalpy.

Thermodynamic Modeling of Dissolution

To predict solubility (

) at unsampled temperatures, the Modified Apelblat Equation is the industry standard model for
this class of compounds:

Where:

e is the mole fraction solubility.
e is the absolute temperature (K).

» are empirical constants derived from experimental data (see Protocol B).
Thermodynamic Functions: From the solubility data, the apparent enthalpy (

) and Gibbs free energy (

) of solution are derived using the van't Hoff analysis:
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Part 4: Experimental Characterization Protocols

As exact quantitative datasets for this specific isomer are often sparse in open literature, the
following protocols are designed to generate regulatory-grade data.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine Enthalpy of Fusion (

) and precise Onset Melting Point (

).

o Preparation: Weigh 3-5 mg of dried 4-Amino-3-nitrobenzonitrile into an aluminum crucible.

Crimp with a pinhole lid (to allow outgassing if decomposition occurs).
e Instrument: Calibrate DSC (e.g., TA Instruments Q2000) using Indium standard.
» Method:

o Equilibrate at 25°C.

o Ramp 10°C/min to 180°C (20°C above expected

)

o Stop immediately after melting to avoid decomposition contamination.

e Analysis: Integrate the melting endotherm. The peak area J/g is converted to kJ/mol using
MW (163.14).

o Expected Range: 20-35 kJ/mol (Typical for nitroanilines).

Protocol B: Gravimetric Solubility Determination

Objective: Generate solubility curves (

'S

) for the Apelblat model.
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Excess Addition: Add excess solid to 10 mL of solvent (Ethanol, Ethyl Acetate, etc.) in a
jacketed glass vessel.

o Equilibration: Stir at constant temperature (e.g., 298.15 K) for 24 hours.

o Sampling: Stop stirring and allow settling for 30 mins. Withdraw supernatant using a syringe
filter (0.45 pm, pre-heated to

)

o Gravimetry: Weigh a specific volume of filtrate, evaporate solvent under vacuum, and weigh
the dry residue.

e Calculation:

(Where
are solvent mass/MW and

are solute mass/MW).

Part 5: Visualization of Characterization Workflows
Thermodynamic Characterization Logic

This diagram outlines the decision tree for characterizing the solid-state and solution
thermodynamics of the compound.

DSC Analysis -
Define T_max < T_m

(Protocol A)
Start: 4-Amino-3-nitrobenzonitrile Solubility Measurement
. (Protocol B)
TGA Analysis Define T_safe

(Thermal Stability)

> Data Output:
Tm, AfusH, xi(T)
Thermodynamic Modeling

(Apelblat / van't Hoff)

Click to download full resolution via product page

Caption: Integrated workflow for generating missing thermodynamic data. DSC and TGA define
the safe operating window for solubility studies.
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Dissolution Equilibrium Cycle

Understanding the energy barriers in the dissolution process.

Solid Crystal
(Lattice Energy)
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Dissolution (AsolH)
AsolH =~ AfusH + AmixH

Ideal Gas Phase
(Isolated Molecules)

\
\\Solvation (AsolvH
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(Solution Phase)

Click to download full resolution via product page

Caption: Born-Haber cycle for dissolution. For 4-Amino-3-nitrobenzonitrile, the lattice energy
(Solid) is the primary barrier to solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermodynamic Data & Characterization Guide: 4-
Amino-3-nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023877/docs#thermodynamic-data-characterization-
guide-4-amino-3-nitrobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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